N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide

• IUPAC Name: N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C18H17N3OS2/c22-16(13-23-15-9-5-2-6-10-15)19-18-21-20-17(24-18)12-11-14-7-3-1-4-8-14/h1-10H,11-13H2,(H,19,21,22)
• InChI Key: ZNTJRTCHBUDQQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NN=C(S2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide, also known as PETT, is a compound that has been synthesized for its potential use in scientific research. This compound belongs to the class of thiadiazoles, which have been found to exhibit a range of biological activities. PETT has been shown to have promising properties as an inhibitor of certain enzymes, making it a potential tool for studying biochemical pathways and physiological processes.

Mechanism of Action

N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide is believed to inhibit enzymes through the formation of a covalent bond with the active site of the enzyme. This prevents the enzyme from carrying out its normal function, leading to downstream effects on biochemical pathways and physiological processes.
Biochemical and Physiological Effects
N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide has been shown to have a range of biochemical and physiological effects, depending on the specific enzyme being inhibited. For example, inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which may have cognitive effects. Inhibition of carbonic anhydrase can affect acid-base balance in the body, which may have implications for diseases such as glaucoma and epilepsy.

Advantages and Limitations for Lab Experiments

N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide has several advantages for use in lab experiments, including its high potency and specificity for certain enzymes. However, it also has limitations, such as potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for research on N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide. One area of interest is the development of N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide derivatives with improved potency and selectivity for specific enzymes. Another area of interest is the use of N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide as a tool for studying the role of specific enzymes in disease processes, such as Alzheimer's disease or cancer. Additionally, N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide may have potential as a therapeutic agent in certain conditions, although further research is needed to explore this possibility.

Synthesis Methods

N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide can be synthesized using a variety of methods, but one common approach involves the reaction of 2-phenylethylamine with thiocarbohydrazide in the presence of acetic acid and hydrochloric acid. The resulting product is then reacted with phenyl chlorothionoacetate to form N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide. The purity and yield of N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide can be improved through various purification techniques, such as recrystallization or column chromatography.

Scientific Research Applications

N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide has been studied for its potential use as an inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play important roles in physiological processes such as neurotransmission and acid-base regulation. By inhibiting these enzymes, N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)acetamide may be useful in studying their functions and potential therapeutic targets.